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Compound of Interest

Compound Name: 1-Bromo-2,4-difluorobenzene

Cat. No.: B057218

Technical Support Center: 1-Bromo-2,4-
difluorobenzene

This guide provides essential information on the flammability and safe handling of 1-Bromo-
2,4-difluorobenzene for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: What are the primary flammability hazards of 1-Bromo-2,4-difluorobenzene?

Al: 1-Bromo-2,4-difluorobenzene is classified as a combustible liquid.[1][2][3] Some sources
also classify it as a flammable liquid and vapor.[4][5] It has a flash point of 66°C (150.8°F),
meaning it can ignite when exposed to an ignition source at or above this temperature.[1] The
vapor can form flammable mixtures with air. Therefore, it must be kept away from heat, sparks,
open flames, and other ignition sources.[2][3][5]

Q2: What are the immediate health risks associated with exposure?

A2: This chemical is harmful if swallowed, causes skin irritation, and serious eye irritation.[1][3]
[4][5][6] Inhalation may also cause respiratory irritation.[2][3][4][5][6] Direct contact should be
avoided by using appropriate personal protective equipment (PPE).

Q3: What personal protective equipment (PPE) is mandatory when handling this substance?
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A3: The following PPE is required:
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1][7]

o Skin Protection: Use chemically resistant gloves (e.g., Nitrile, Neoprene) and wear protective
clothing, such as a lab coat, to prevent skin exposure.[1][7][8]

o Respiratory Protection: If working outside a fume hood or in a poorly ventilated area, use a
NIOSH-approved respirator with an organic vapor cartridge.[1][7]

Q4: How should 1-Bromo-2,4-difluorobenzene be stored?

A4: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated area.[2][3]
[5][8] It should be kept away from heat, sparks, and flames, preferably in a designated
flammables storage cabinet.[5][8][9]

Q5: What type of fire extinguisher should be used for a fire involving this chemical?

A5: Use dry chemical, carbon dioxide, or alcohol-resistant foam extinguishers.[1][10] Do not
use a direct stream of water, as it may spread the fire. Firefighters should wear a self-contained
breathing apparatus (SCBA).[1][7]

Troubleshooting Guide
Problem: | smell the chemical in the lab, but there is no visible spill.

o Possible Cause: The container may not be sealed properly, or there might be a small leak.
Vapors can also escape during transfer.

e Solution:

o Ensure all work is being conducted in a well-ventilated area or a certified chemical fume
hood.[2][5][7]

o Check that the container cap is tightly sealed.

o Inspect the container and surrounding area for any signs of a small leak.
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o If the odor persists, evacuate the immediate area and assess the ventilation.
Problem: The chemical has come into contact with my skin or eyes.
e Solution: Act immediately.

o Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin with
plenty of soap and water for at least 15 minutes. Seek medical attention.[1][2][5]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][2][5][7]

Problem: A small amount of 1-Bromo-2,4-difluorobenzene has spilled on the lab bench.
e Solution: For small spills (<100 mL), follow these steps:

o Alert personnel in the immediate area and remove all sources of ignition (e.g., turn off hot
plates, Bunsen burners).[1][2][5][11]

o Ensure you are wearing appropriate PPE, including gloves, goggles, and a lab coat.[1][7]

o Contain the spill by covering it with an inert, non-combustible absorbent material such as
sand, silica gel, or activated carbon.[2][5][10][12]

o Using spark-proof tools, carefully collect the absorbed material into a suitable, labeled
container for hazardous waste disposal.[1][5][8][11]

o Clean the spill area with soap and water.[10][12]

o Dispose of the waste and contaminated PPE according to your institution's hazardous
waste procedures.[9]

Data Presentation

Summary of Physical and Flammability Properties
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Property Value

Flammable Liquid and Vapor (Category 3)[4][5],
Combustible Liquid[1][2][3][6]

GHS Classification

Signal Word Warning[1][5][13]

H226, H227, H302, H315, H319, H335[1][3][4]
Hazard Statements

[13]
Flash Point 66 °C / 150.8 °F[1]
Boiling Point 145-146 °C (lit.)[13]
Melting Point -4 °C (lit.)[13][14]
Density 1.708 g/mL at 25 °C (lit.)[13]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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